Cas no 4139-69-9 ( )

• Product Name: &nbsp
• CAS No: 4139-69-9
• MF: C₁₉H₁₂O₄
• MW: 304.296185493469
• CID: 926940
• PubChem ID: 322716
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-[(2-oxochromen-3-yl)methyl]chromen-2-one
• NSC 280825
• SCHEMBL13612673
• 4139-69-9
• NSC-280825
• AKOS000277507
• biscoumarinyl methane
• NSC280825
• DTXSID40314138
• DS-013994
•  

• Inchi： 1S/C19H12O4/c20-18-14(9-12-5-1-3-7-16(12)22-18)11-15-10-13-6-2-4-8-17(13)23-19(15)21/h1-10H,11H2
• InChI Key： KTQDOEYBWTZRKE-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=CC=CC1=2)CC1C(=O)OC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 304.07356
• Monoisotopic Mass: 304.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.359
• Boiling Point: 537.1°C at 760 mmHg
• Flash Point: 283.9°C
• Refractive Index: 1.655
• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives